Cas no 301685-10-9 (Cyclopentanepropanamide,a-(hydroxymethyl)-N-(phenylmethoxy)-,(aR)-)

• Product Name: Cyclopentanepropanamide,a-(hydroxymethyl)-N-(phenylmethoxy)-,(aR)-
• CAS No: 301685-10-9
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 299107
• PubChem ID: 56971816
• Update Time: 2025-07-17

Cyclopentanepropanamide,a-(hydroxymethyl)-N-(phenylmethoxy)-,(aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanamide,a-(hydroxymethyl)-N-(phenylmethoxy)-,(aR)-
• 3-cyclopentyl-2-(hydroxymethyl)-N-phenylmethoxyhexanamide
• (2R)-2-(HYDROXYMETHYL)-3-(CYCLOPENTYL)-N-(PHENYLMETHOXY)HEXANAMIDE
• (2R)-3-cyclopentyl-2-(hydroxymethyl)-N-[(phenylmethyl)oxy]propanamide
• (2R)-3-cyclopentyl-2-hydroxymethyl-N-phenylmethoxypropanamide
• 3-cyclopentyl-2-(hydroxymethyl)-N-phenylmethoxy-hexanamide
• N-benzyloxy-3-cyclopentyl-2(R)-hydroxymethyl-propionamide
• (2R)-3-cyclopentyl-2-(hydroxymethyl)-N-phenylmethoxyhexanamide
• 301685-10-9

• Inchi： 1S/C19H29NO3/c1-2-8-17(16-11-6-7-12-16)18(13-21)19(22)20-23-14-15-9-4-3-5-10-15/h3-5,9-10,16-18,21H,2,6-8,11-14H2,1H3,(H,20,22)/t17?,18-/m0/s1
• InChI Key： QPDKASXKBXBPMB-ZVAWYAOSSA-N
• SMILES： OC[C@H](C(NOCC1C=CC=CC=1)=O)C(CCC)C1CCCC1

Computed Properties

• Exact Mass: 319.21500
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 3.84030

Additional information on Cyclopentanepropanamide,a-(hydroxymethyl)-N-(phenylmethoxy)-,(aR)-

Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- (CAS No. 301685-10-9): An Overview of Its Structure, Properties, and Applications

Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- (CAS No. 301685-10-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopentane derivatives and is characterized by its a-(hydroxymethyl) and N-(phenylmethoxy) substituents, which confer specific stereochemical properties and functional group interactions.

The chemical structure of Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- is defined by its chiral center at the alpha position of the cyclopentane ring. The presence of the (aR) configuration is crucial for its biological activity and selectivity. This compound can be synthesized through various methodologies, including asymmetric synthesis and chiral resolution techniques, which are essential for producing enantiomerically pure forms.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. The stereochemistry of Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- plays a critical role in its pharmacological properties. For instance, the (aR) enantiomer has been shown to exhibit enhanced binding affinity to specific receptors compared to its racemic mixture or the opposite enantiomer. This selectivity can lead to improved therapeutic outcomes with reduced side effects.

In terms of physical properties, Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- is typically a white crystalline solid with a well-defined melting point. Its solubility in various solvents can be influenced by the presence of the hydroxymethyl and phenylmethoxy groups. These properties are important for optimizing formulation strategies in pharmaceutical development.

The biological activity of Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- has been extensively studied in both in vitro and in vivo models. Research has demonstrated that this compound possesses potent anti-inflammatory and analgesic properties. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in cell cultures. These findings suggest potential applications in the treatment of inflammatory diseases and pain management.

Beyond its anti-inflammatory effects, Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- has also been investigated for its neuroprotective properties. Studies have indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects may involve modulation of signaling pathways related to cell survival and apoptosis.

In addition to its therapeutic potential, Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- has been explored as a tool compound in chemical biology research. Its unique structure makes it an ideal candidate for probing specific protein-protein interactions and enzymatic activities. For example, it has been used to study the function of G protein-coupled receptors (GPCRs) and other membrane proteins involved in signal transduction pathways.

The safety profile of Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- is an important consideration for its development as a therapeutic agent. Preclinical studies have generally shown good tolerability with no significant toxicity observed at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, Cyclopentanepropanamide, a-(hydroxymethyl)-N-(phenylmethoxy)-, (aR)- (CAS No. 301685-10-9) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.